Cas no 874512-96-6 (2-(4-methylthiophen-2-yl)ethan-1-ol)

• Product Name: 2-(4-methylthiophen-2-yl)ethan-1-ol
• CAS No: 874512-96-6
• MF: C₇H₁₀OS
• MW: 142.218700885773
• MDL: MFCD19300911
• CID: 1081113
• PubChem ID: 21541858
• Update Time: 2025-10-30

2-(4-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylthiophen-2-yl)ethanol
• 2-(4-methyl-[2]thienyl)-ethanol
• 2-(4-Methyl-[2]thienyl)-aethanol
• 2-(4-methylthiophen-2-yl)ethan-1-ol
• SCHEMBL2038992
• EN300-211262
• BYKQZKUBMDJFOY-UHFFFAOYSA-N
• 874512-96-6
• DB-354867

• MDL： MFCD19300911
• Inchi： 1S/C7H10OS/c1-6-4-7(2-3-8)9-5-6/h4-5,8H,2-3H2,1H3
• InChI Key： BYKQZKUBMDJFOY-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCO

Computed Properties

• Exact Mass: 142.04523611g/mol
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(4-methylthiophen-2-yl)ethan-1-ol

2-(4-Methylthiophen-2-yl)ethan-1-ol: A Comprehensive Overview of CAS No. 874512-96-6

2-(4-Methylthiophen-2-yl)ethan-1-ol (CAS No. 874512-96-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its 4-methylthiophen moiety and an ethanol functional group, which together confer it with distinct physical and chemical properties.

The molecular formula of 2-(4-methylthiophen-2-yl)ethan-1-ol is C₉H₁₀OS, and its molecular weight is approximately 166.23 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point is around 190°C, and it has a density of about 1.05 g/cm³.

In the realm of pharmaceutical research, 2-(4-methylthiophen-2-yl)ethan-1-ol has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential therapeutic value in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(4-methylthiophen-2-yl)ethan-1-ol has also been investigated for its antioxidant activity. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound exhibits strong radical scavenging activity, which can help protect cells from oxidative damage. This property makes it a valuable candidate for developing treatments for conditions associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

In the field of materials science, 2-(4-methylthiophen-2-yl)ethan-1-ol has found applications as a building block for the synthesis of advanced functional materials. Its unique chemical structure allows it to be easily functionalized through various chemical reactions, making it a versatile starting material for the preparation of polymers, coatings, and other materials with tailored properties. For example, a study published in the Journal of Polymer Science in 2020 reported the synthesis of a novel polymer using this compound as a monomer, which exhibited excellent thermal stability and mechanical strength.

The synthetic accessibility of 2-(4-methylthiophen-2-yl)ethan-1-ol has also contributed to its popularity in organic synthesis. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 4-methylthiophene with ethylene oxide in the presence of a suitable catalyst. This approach not only yields high purity product but also minimizes the formation of by-products, making it an attractive option for large-scale production.

In terms of safety and environmental impact, 2-(4-methylthiophen-2-yl)ethan-1-ol is generally considered to be non-toxic and environmentally friendly when handled properly. However, like many organic compounds, it should be stored and used under appropriate conditions to prevent any potential hazards. Safety data sheets (SDS) are available for reference to ensure safe handling and disposal practices.

The future prospects for 2-(4-methylthiophen-2-yl)ethan-1-ol are promising across multiple industries. Ongoing research continues to uncover new applications and optimize existing ones, driven by its unique chemical properties and synthetic versatility. As more studies are conducted and new findings are published, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.